Cas no 1932060-35-9 ((1R,3R)-3-(tert-butoxycarbonylamino)-2,2-dimethyl-cyclobutanecarboxylic acid)

• Product Name: (1R,3R)-3-(tert-butoxycarbonylamino)-2,2-dimethyl-cyclobutanecarboxylic acid
• CAS No: 1932060-35-9
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5295680
• Update Time: 2026-03-10

(1R,3R)-3-(tert-butoxycarbonylamino)-2,2-dimethyl-cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3R)-3-[[(1,1-Dimethylethoxy)carbonyl]amino]-2,2-dimethylcyclobutanecarboxylic acid
• (1R,3R)-3-(tert-butoxycarbonylamino)-2,2-dimethyl-cyclobutanecarboxylic acid

• Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(16)13-8-6-7(9(14)15)12(8,4)5/h7-8H,6H2,1-5H3,(H,13,16)(H,14,15)/t7-,8+/m0/s1
• InChI Key： AOJXKOSBUVHAIA-JGVFFNPUSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@@H](NC(OC(C)(C)C)=O)C1(C)C

Experimental Properties

• Density: 1.12±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 371.5±31.0 °C(Predicted)
• pka: 4.61±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1R,3R)-3-(tert-butoxycarbonylamino)-2,2-dimethyl-cyclobutanecarboxylic acid

Introduction to (1R,3R)-3-(tert-butoxycarbonylamino)-2,2-dimethyl-cyclobutanecarboxylic Acid (CAS No. 1932060-35-9)

(1R,3R)-3-(tert-butoxycarbonylamino)-2,2-dimethyl-cyclobutanecarboxylic acid, with the CAS number 1932060-35-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique stereochemistry and functional groups, plays a pivotal role in the development of novel therapeutic agents and advanced chemical intermediates. The presence of a tert-butoxycarbonyl (Boc) protecting group and a chiral cyclobutane core makes it an invaluable building block for constructing complex molecular architectures.

The Boc protecting group is strategically incorporated into the molecule to safeguard the amino functionality during synthetic transformations. This protection is crucial in multi-step syntheses where selective reactivity is required. The Boc group not only prevents unwanted side reactions but also allows for controlled deprotection under mild acidic conditions, making it a preferred choice for medicinal chemists. The chiral center at the 1-position and the secondary amine at the 3-position contribute to the compound's high stereoselectivity, which is essential for achieving enantiopure pharmaceutical intermediates.

The cyclobutane ring in (1R,3R)-3-(tert-butoxycarbonylamino)-2,2-dimethyl-cyclobutanecarboxylic acid introduces rigidity to the molecular structure, which can be advantageous in drug design. The rigid framework of cyclobutane derivatives often enhances binding affinity and metabolic stability, making them attractive candidates for drug development. Furthermore, the dimethyl substitution at the 2-position of the cyclobutane ring further stabilizes the molecule and influences its electronic properties, contributing to its unique reactivity.

In recent years, there has been growing interest in cyclobutane-based scaffolds due to their potential applications in various therapeutic areas. For instance, studies have shown that cyclobutane derivatives exhibit promising activity against a range of biological targets, including enzymes and receptors involved in inflammatory responses and cancer progression. The stereochemistry of these compounds plays a critical role in their biological activity, with enantiopure forms often demonstrating enhanced efficacy and reduced toxicity.

The synthesis of (1R,3R)-3-(tert-butoxycarbonylamino)-2,2-dimethyl-cyclobutanecarboxylic acid involves a series of well-defined chemical transformations that highlight its synthetic utility. The process typically begins with the construction of the cyclobutane core through ring-closing metathesis or other cyclization strategies. Subsequent functionalization steps are employed to introduce the amino group and the Boc protecting group. These synthetic routes are optimized to ensure high yields and purity, which are essential for pharmaceutical applications.

Advances in catalytic methods have further refined the synthesis of this compound. Transition metal-catalyzed reactions, such as asymmetric hydrogenation and cross-coupling reactions, have enabled more efficient and selective constructions of chiral centers. These methods not only improve yield but also reduce the environmental impact of synthetic processes by minimizing waste generation.

The applications of (1R,3R)-3-(tert-butoxycarbonylamino)-2,2-dimethyl-cyclobutanecarboxylic acid extend beyond academic research. In industrial settings, it serves as a key intermediate in the production of active pharmaceutical ingredients (APIs). Its structural features make it suitable for further derivatization into more complex molecules with tailored biological activities. Pharmaceutical companies often leverage such intermediates to develop novel drugs that address unmet medical needs.

The compound's versatility is also evident in its use as a tool compound for mechanistic studies. By incorporating isotopic labels or fluorescent tags into its structure, researchers can gain insights into reaction mechanisms and metabolic pathways. Such studies are crucial for understanding how drugs interact with biological systems and how they are processed within the body.

In conclusion, (1R,3R)-3-(tert-butoxycarbonylamino)-2,2-dimethyl-cyclobutanecarboxylic acid is a multifaceted compound with significant implications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and functional groups make it an invaluable asset for drug discovery efforts. As research continues to uncover new applications for this compound, its importance in developing next-generation therapeutics is likely to grow even further.